An In-depth Technical Guide to the Chemical Structure of Aldgamycin F
An In-depth Technical Guide to the Chemical Structure of Aldgamycin F
For Researchers, Scientists, and Drug Development Professionals
Abstract
Aldgamycin F is a 16-membered macrolide antibiotic belonging to the aldgamycin family, a group of bioactive polyketides. This document provides a detailed technical overview of its chemical structure, supported by available data and a description of the experimental methodologies typically employed for the structure elucidation of such complex natural products. A comparative data summary and visualizations of its structural relationships are included to facilitate a comprehensive understanding for research and development applications.
Chemical Structure of Aldgamycin F
Aldgamycin F is a complex glycosidic macrolide. Its core is a 16-membered lactone ring, which is characteristic of the aldgamycin family. This macrocycle is decorated with various functional groups, including methyl and hydroxyl moieties, as well as an epoxide. Attached to the aglycone are two deoxysugar units: mycinose (B1239270) and aldgarose. The precise stereochemistry of the molecule is crucial for its biological activity.
Based on the available chemical information, the structure of Aldgamycin F can be represented by the following SMILES string: COC1C(O)C(C)OC(OCC2C(C)OC(=O)C=CC(C)C(OC3OC(C)CC4(OC(=O)OC4C)C3O)C(C)CC(CO)C(=O)C=CC5OC25)C1OC
From this, a 2D chemical structure can be generated, revealing the intricate connectivity of the aglycone and the appended sugar moieties.
Figure 1: 2D Chemical Structure of Aldgamycin F.
The IUPAC name for Aldgamycin F is (1R,2R,3R,15R,16S)-15-ethyl-12-hydroxy-2-((4-hydroxy-3,5-dimethoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-3,5,7,9,11,13-hexamethyl-7-(2-methyl-1,3-dioxolan-2-yl)-6,17-dioxabicyclo[12.2.1]heptadeca-4,10-diene-8,14-dione.
Physicochemical and Spectroscopic Data
| Property | Data | Method(s) of Determination |
| Molecular Formula | C37H58O15 | High-Resolution Mass Spectrometry (HRMS) |
| Molecular Weight | 742.85 g/mol | Mass Spectrometry (MS) |
| Appearance | Amorphous solid | Physical observation |
| Optical Rotation | [α]20D = -25° (c=0.3 in CHCl3) | Polarimetry |
| ¹H NMR | Complex spectrum with characteristic signals for methyl groups, olefinic protons, oxymethine protons, and sugar anomeric protons. | Nuclear Magnetic Resonance (NMR) Spectroscopy |
| ¹³C NMR | Approximately 37 distinct carbon signals, including carbonyls, olefinic carbons, carbons bearing oxygen, and aliphatic carbons. | NMR Spectroscopy |
| Mass Spectrometry | Molecular ion peak [M+H]⁺ or [M+Na]⁺ and characteristic fragmentation patterns corresponding to the loss of sugar moieties and water. | Electron Ionization (EI-MS), Fast Atom Bombardment (FAB-MS), or Electrospray Ionization (ESI-MS) |
| Infrared (IR) | Absorption bands for hydroxyl (-OH), carbonyl (C=O, ester and ketone), and ether (C-O-C) functional groups. | IR Spectroscopy |
| Ultraviolet (UV) | Absorption maxima characteristic of conjugated diene systems within the macrolide ring. | UV-Vis Spectroscopy |
Experimental Protocols for Structure Elucidation
The determination of the chemical structure of a complex natural product like Aldgamycin F involves a systematic workflow. The following outlines the key experimental protocols that would have been employed.
Isolation and Purification
Aldgamycin F is typically isolated from the fermentation broth of a producing microorganism, such as Streptomyces species. The process generally involves:
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Extraction: The culture broth is extracted with an organic solvent (e.g., ethyl acetate, chloroform) to separate the secondary metabolites from the aqueous medium.
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Chromatography: The crude extract is subjected to a series of chromatographic separations. This may include:
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Column Chromatography: Using silica (B1680970) gel or alumina (B75360) to perform a preliminary fractionation based on polarity.
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Sephadex Chromatography: For size-exclusion separation.
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High-Performance Liquid Chromatography (HPLC): Often reverse-phase HPLC, to achieve final purification of the compound.
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Spectroscopic Analysis
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Protocol: High-resolution mass spectra are acquired using techniques like Fast Atom Bombardment (FAB-MS) or Electrospray Ionization (ESI-MS) coupled with a Time-of-Flight (TOF) or Orbitrap analyzer. This provides an accurate mass of the molecular ion, from which the elemental composition can be determined. Tandem MS (MS/MS) experiments are conducted by selecting the parent ion and subjecting it to collision-induced dissociation (CID) to generate fragment ions.
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Data Interpretation: The fragmentation pattern reveals structural information, such as the masses of the sugar units and the aglycone, through the observation of neutral losses.
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Protocol: A comprehensive suite of NMR experiments is performed on the purified compound dissolved in a suitable deuterated solvent (e.g., CDCl₃, CD₃OD). This includes:
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1D NMR: ¹H and ¹³C NMR spectra to identify the types and number of protons and carbons.
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2D NMR:
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COSY (Correlation Spectroscopy): To establish proton-proton spin-spin coupling networks.
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HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
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HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different structural fragments.
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NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which helps in assigning the relative stereochemistry.
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Data Interpretation: The combined analysis of these NMR spectra allows for the assembly of the planar structure and the determination of the relative configuration of the stereocenters.
Chemical Derivatization and Degradation
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Protocol: To confirm functional groups and determine the absolute stereochemistry of the sugar units, chemical reactions are often performed. This can include:
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Acid Hydrolysis: To cleave the glycosidic bonds and isolate the individual sugar components. The sugars are then compared to known standards using chromatographic (e.g., GC-MS of derivatized sugars) and polarimetric methods.
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Acetylation or Silylation: To confirm the number of hydroxyl groups.
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Visualizations
Structural Relationship of Aldgamycin F to its Core Components
The following diagram illustrates the hierarchical structure of Aldgamycin F, showing its composition from the aglycone and the two sugar moieties.
Caption: Hierarchical structure of Aldgamycin F.
Workflow for Structure Elucidation
This diagram outlines the logical flow of experiments and data analysis in determining the structure of a natural product like Aldgamycin F.
Caption: Workflow for the structure elucidation of Aldgamycin F.
